Cas no 2137145-37-8 (4-({(2R)-2,3-dihydroxypropylamino}methyl)benzene-1,3-diol)
4-({(2R)-2,3-dihydroxypropylamino}methyl)benzene-1,3-diol Chemical and Physical Properties
Names and Identifiers
-
- EN300-843946
- 4-({[(2R)-2,3-dihydroxypropyl]amino}methyl)benzene-1,3-diol
- 2137145-37-8
- 4-({(2R)-2,3-dihydroxypropylamino}methyl)benzene-1,3-diol
-
- MDL: MFCD31601328
- Inchi: 1S/C10H15NO4/c12-6-9(14)5-11-4-7-1-2-8(13)3-10(7)15/h1-3,9,11-15H,4-6H2/t9-/m1/s1
- InChI Key: VVRWQINGNFAGCO-SECBINFHSA-N
- SMILES: O[C@@H](CO)CNCC1C=CC(=CC=1O)O
Computed Properties
- Exact Mass: 213.10010796g/mol
- Monoisotopic Mass: 213.10010796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 93Ų
4-({(2R)-2,3-dihydroxypropylamino}methyl)benzene-1,3-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-843946-0.05g |
4-({[(2R)-2,3-dihydroxypropyl]amino}methyl)benzene-1,3-diol |
2137145-37-8 | 95% | 0.05g |
$707.0 | 2024-05-21 | |
| Enamine | EN300-843946-0.1g |
4-({[(2R)-2,3-dihydroxypropyl]amino}methyl)benzene-1,3-diol |
2137145-37-8 | 95% | 0.1g |
$741.0 | 2024-05-21 | |
| Enamine | EN300-843946-0.25g |
4-({[(2R)-2,3-dihydroxypropyl]amino}methyl)benzene-1,3-diol |
2137145-37-8 | 95% | 0.25g |
$774.0 | 2024-05-21 | |
| Enamine | EN300-843946-0.5g |
4-({[(2R)-2,3-dihydroxypropyl]amino}methyl)benzene-1,3-diol |
2137145-37-8 | 95% | 0.5g |
$809.0 | 2024-05-21 | |
| Enamine | EN300-843946-1g |
4-({[(2R)-2,3-dihydroxypropyl]amino}methyl)benzene-1,3-diol |
2137145-37-8 | 1g |
$842.0 | 2023-09-02 | ||
| Enamine | EN300-843946-2.5g |
4-({[(2R)-2,3-dihydroxypropyl]amino}methyl)benzene-1,3-diol |
2137145-37-8 | 95% | 2.5g |
$1650.0 | 2024-05-21 | |
| Enamine | EN300-843946-5g |
4-({[(2R)-2,3-dihydroxypropyl]amino}methyl)benzene-1,3-diol |
2137145-37-8 | 5g |
$2443.0 | 2023-09-02 | ||
| Enamine | EN300-843946-10g |
4-({[(2R)-2,3-dihydroxypropyl]amino}methyl)benzene-1,3-diol |
2137145-37-8 | 10g |
$3622.0 | 2023-09-02 | ||
| Enamine | EN300-843946-1.0g |
4-({[(2R)-2,3-dihydroxypropyl]amino}methyl)benzene-1,3-diol |
2137145-37-8 | 95% | 1.0g |
$842.0 | 2024-05-21 | |
| Enamine | EN300-843946-5.0g |
4-({[(2R)-2,3-dihydroxypropyl]amino}methyl)benzene-1,3-diol |
2137145-37-8 | 95% | 5.0g |
$2443.0 | 2024-05-21 |
4-({(2R)-2,3-dihydroxypropylamino}methyl)benzene-1,3-diol Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 4-({(2R)-2,3-dihydroxypropylamino}methyl)benzene-1,3-diol
Comprehensive Overview of 4-({(2R)-2,3-dihydroxypropylamino}methyl)benzene-1,3-diol (CAS No. 2137145-37-8)
4-({(2R)-2,3-dihydroxypropylamino}methyl)benzene-1,3-diol (CAS No. 2137145-37-8) is a chemically synthesized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its systematic name, features a benzene ring substituted with hydroxyl groups and an amino-methyl-dihydroxypropyl side chain, which contributes to its potential biological activity. Researchers are particularly interested in its applications in drug development, especially in targeting oxidative stress-related pathways and inflammatory responses.
The compound's CAS No. 2137145-37-8 is a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and databases. Its structure, characterized by the (2R)-2,3-dihydroxypropylamino moiety, suggests potential interactions with enzymes and receptors involved in cellular signaling. This has led to investigations into its role as a modulator in metabolic disorders, a topic of high relevance given the global rise in conditions like diabetes and obesity. The hydroxyl-rich structure also hints at antioxidant properties, aligning with current trends in nutraceutical and anti-aging research.
In the context of modern drug discovery, 4-({(2R)-2,3-dihydroxypropylamino}methyl)benzene-1,3-diol is often explored for its structure-activity relationship (SAR), a key focus area for medicinal chemists. Computational modeling and in vitro studies have suggested that the compound's stereochemistry (notably the (2R) configuration) may influence its binding affinity to biological targets. This aligns with the growing demand for enantiomerically pure drugs, as highlighted by recent FDA guidelines emphasizing chiral specificity in pharmaceuticals.
From a synthetic chemistry perspective, the preparation of CAS No. 2137145-37-8 involves multi-step organic transformations, including reductive amination and protective group strategies. These methods are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in green chemistry initiatives. Researchers are optimizing its synthesis to reduce environmental impact—a hot topic in light of the pharmaceutical industry's push toward sustainable manufacturing.
The compound's potential extends to materials science, where its polyphenolic structure could contribute to the development of bio-based polymers. This application resonates with the circular economy movement, addressing frequent search queries about "eco-friendly alternatives to synthetic polymers." Its benzene-1,3-diol core is structurally analogous to catechol derivatives used in adhesives, inspiring investigations into its utility in biomedical coatings.
Quality control of 4-({(2R)-2,3-dihydroxypropylamino}methyl)benzene-1,3-diol relies heavily on advanced analytical techniques such as HPLC-MS and NMR spectroscopy. These methods are essential for verifying the compound's purity and stereochemical integrity, topics frequently searched by quality assurance professionals in pharmaceutical industries. The rise of Quality by Design (QbD) principles in regulatory frameworks further underscores the importance of such characterization.
Ongoing research into CAS No. 2137145-37-8 explores its pharmacokinetic profile, including solubility and membrane permeability—key parameters in drug formulation. These studies address common questions about "bioavailability enhancement strategies," a major focus area in drug delivery innovation. The compound's diol groups may facilitate prodrug design, another trending topic in pharmaceutical sciences.
In conclusion, 4-({(2R)-2,3-dihydroxypropylamino}methyl)benzene-1,3-diol represents a versatile scaffold with multidisciplinary applications. Its study intersects with contemporary scientific priorities such as targeted therapy development, sustainable chemistry, and advanced material design. As research progresses, this compound may emerge as a valuable tool in addressing pressing health and technological challenges.
2137145-37-8 (4-({(2R)-2,3-dihydroxypropylamino}methyl)benzene-1,3-diol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)